Cas no 1258833-77-0 (6-bromo-8-fluoro-isoquinoline)

• Product Name: 6-bromo-8-fluoro-isoquinoline
• CAS No: 1258833-77-0
• MF: C₉H₅BrFN
• MW: 226.04510474205
• MDL: MFCD28125257
• CID: 2184160
• PubChem ID: 66727148
• Update Time: 2025-11-02

6-bromo-8-fluoro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-fluoroisoquinoline
• 6-bromo-8-fluoro-isoquinoline
• CS-0040790
• EN300-192574
• MFCD28125257
• C9H5BrFN
• DA-36408
• 6?bromo?8?fluoroisoquinoline
• AS-52633
• P15430
• 1258833-77-0
• Z1939340594
• PB48585
• Isoquinoline, 6-bromo-8-fluoro-
• SCHEMBL567384
• AKOS025396124
• SY099333
• 866-082-2
• IAC83377

• MDL： MFCD28125257
• Inchi： 1S/C9H5BrFN/c10-7-3-6-1-2-12-5-8(6)9(11)4-7/h1-5H
• InChI Key： ULCYLVITTXFZCK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=NC=CC=2C=1)F

Computed Properties

• Exact Mass: 224.95894g/mol
• Monoisotopic Mass: 224.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 6-bromo-8-fluoro-isoquinoline

Comprehensive Overview of 6-bromo-8-fluoro-isoquinoline (CAS No. 1258833-77-0): Properties, Applications, and Research Insights

The compound 6-bromo-8-fluoro-isoquinoline (CAS No. 1258833-77-0) is a halogenated isoquinoline derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique molecular structure featuring both bromine and fluorine substituents, this heterocyclic compound serves as a versatile building block for drug discovery and organic synthesis. Its CAS number 1258833-77-0 is frequently searched in chemical databases, reflecting its growing importance in specialized applications.

Recent trends in medicinal chemistry highlight the rising demand for fluorinated isoquinolines, as the introduction of fluoro groups often enhances metabolic stability and bioavailability. The strategic placement of the bromo moiety at the 6-position enables further functionalization through cross-coupling reactions, making 6-bromo-8-fluoro-isoquinoline a valuable intermediate for constructing complex molecular architectures. Researchers particularly value its role in developing kinase inhibitors and fluorescent probes.

From a synthetic perspective, 6-bromo-8-fluoro-isoquinoline exhibits remarkable reactivity patterns. The electron-withdrawing effects of the fluorine atom influence the compound's electronic distribution, while the bromine substituent provides a handle for metal-catalyzed transformations. These characteristics align with current industry priorities around green chemistry and atom economy, as the compound enables efficient multi-step syntheses with minimal waste generation.

Analytical studies of CAS 1258833-77-0 reveal interesting physicochemical properties. The compound typically appears as a crystalline solid with good solubility in common organic solvents, facilitating its use in various reaction conditions. Spectroscopic data (including ¹H NMR, ¹³C NMR, and mass spectrometry) for this halogenated isoquinoline derivative are well-documented, supporting its identification and quality control in research settings.

In material science applications, the 6-bromo-8-fluoro-isoquinoline scaffold contributes to the development of organic electronic materials. Its conjugated system and halogen substituents make it suitable for creating charge-transport materials in OLEDs and other optoelectronic devices. This dual applicability in both life sciences and materials research explains the compound's growing presence in patent literature and academic publications.

Safety considerations for handling 6-bromo-8-fluoro-isoquinoline follow standard laboratory protocols for halogenated compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound's stability profile and storage requirements (typically at room temperature under inert atmosphere) make it convenient for research use.

The commercial availability of CAS 1258833-77-0 through specialty chemical suppliers has increased in recent years, with purity grades ranging from 95% to 99%. Pricing trends reflect the compound's niche application status, with bulk quantities becoming more accessible as synthetic methodologies improve. Researchers often inquire about scalable production methods for this bromo-fluoro isoquinoline derivative, indicating its transition from a research chemical to a process development candidate.

Future research directions for 6-bromo-8-fluoro-isoquinoline may explore its potential in catalytic applications and as a ligand in transition metal complexes. The compound's structural features suggest possible utility in asymmetric synthesis and photoredox chemistry—two rapidly evolving areas in modern organic synthesis. These applications position 1258833-77-0 as a compound of continuing interest across multiple scientific disciplines.